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Compound of Interest

Compound Name: Calcium aluminate

Cat. No.: B084921 Get Quote

Calcium Aluminate Cement (CAC) is a critical hydraulic binder used extensively in monolithic

refractories, particularly castables.[1][2] Unlike Portland cement, CAC is produced from the

sintering or fusion of limestone and bauxite or high-purity alumina, resulting in a composition

rich in calcium aluminate phases (e.g., CaO·Al₂O₃ or CA, CaO·2Al₂O₃ or CA₂, etc.).[3][4] This

composition endows it with the ability to withstand extreme temperatures, making it an

indispensable component in industries such as steel, cement, and petrochemicals.[1]

The primary function of CAC in a castable formulation is to provide binding strength through

hydraulic reactions with water. Upon mixing, CAC forms various hydration products that create

a rigid network, giving the castable "green strength" at ambient temperatures. This allows the

castable to be de-molded and handled after a relatively short curing time. As the temperature

increases during the initial firing, these hydrates decompose. While this process can lead to a

drop in strength at intermediate temperatures (350-950°C), at higher temperatures (above 900-

1000°C), a strong ceramic bond forms between the refractory aggregates and the fine matrix

components, providing the final high-temperature strength and structural integrity.[3][5]

Refractory castables are often classified based on their CAC content:

Conventional Castables (CC): Typically contain 15-30% CAC. They require a relatively high

water content (8-15%) for placement.[6]

Low Cement Castables (LCC): Contain a lower amount of CAC (e.g., 2-8%) and incorporate

ultra-fine powders like microsilica. These formulations require less water and exhibit superior
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physical properties, such as higher density, lower porosity, and better strength at high

temperatures.[5][6]

Ultra-Low Cement Castables (ULCC): Have even lower CAC content, further enhancing

high-temperature performance.

The selection of CAC grade, which is based on alumina content (e.g., 50%, 70%, 80% Al₂O₃),

is critical and depends on the required service temperature and chemical environment of the

application.[3][7] Higher purity CACs are used for more demanding applications.[8]

Logical & Experimental Workflow
The development and evaluation of a refractory castable follows a structured workflow from

formulation to final characterization.
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Caption: Experimental workflow for refractory castable preparation and testing.

The relationship between formulation inputs and the resulting properties is complex, involving

significant trade-offs that must be balanced by the formulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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